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Compound of Interest

Compound Name: L-lactate

Cat. No.: B1674914 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing reagents for L-lactate assays. Adherence to proper

storage and handling protocols is critical for obtaining accurate and reproducible results.

Frequently Asked Questions (FAQs)
Q1: What are the general storage recommendations for L-lactate assay kits upon receipt?

A1: Upon receipt, most L-lactate assay kits should be stored at -20°C in the dark.[1] It is

crucial to check the manufacturer's instructions, as some components may have different

storage requirements. For instance, the assay buffer is often stored at 4°C or -20°C, depending

on the kit.[2][3]

Q2: How should I handle lyophilized reagents after reconstitution?

A2: After reconstituting lyophilized components, such as the Lactate Enzyme Mix or Lactate

Substrate Mix, it is best practice to aliquot them into smaller, single-use volumes.[3] This

minimizes repeated freeze-thaw cycles, which can lead to reagent degradation and loss of

activity. Reconstituted components are typically stable for up to 2 months when stored at -20°C,

but always refer to the kit's manual for specific stability information.[1]

Q3: Some of my reagents are light-sensitive. What precautions should I take?
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A3: Certain reagents, like the probe solution (e.g., WST-8), are photosensitive and should be

protected from light.[2][4] Store these reagents in dark containers or wrapped in foil.[5] When

preparing and using these reagents, it is advisable to work in a dimly lit area or keep the vials

covered as much as possible to prevent degradation.[4]

Q4: What is the recommended storage for the L-Lactate standard solution?

A4: The concentrated L-Lactate standard is typically stored at -20°C.[2][3] After dilution to the

working concentration, it is recommended to prepare fresh standards for each experiment to

ensure accuracy. If you need to store diluted standards, they should be kept at -20°C and used

within a short period, as specified by the manufacturer.[3] For instance, one protocol suggests

that diluted lactate standard solutions should be used within 12 hours.[4]

Q5: Can I store the prepared working reagent mixture?

A5: It is generally recommended to prepare the working reagent mixture fresh for each assay.

[2] Some protocols indicate that the working solution can be stored for a limited time, for

example, up to 12 hours, and should be protected from light.[4] However, for optimal

performance and to avoid potential reagent degradation, fresh preparation is always the best

practice.

Troubleshooting Guide
This guide addresses specific issues that may arise due to improper reagent storage.
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Issue Potential Cause Recommended Action

Low Signal or No Signal

Degraded Enzyme Activity:

Repeated freeze-thaw cycles

or improper storage

temperature of the Lactate

Dehydrogenase or Enzyme

Mix.

Aliquot the reconstituted

enzyme mix into single-use

vials and store at -20°C.[3]

Ensure the enzyme is kept on

ice during the assay.[2][3]

Inactive Cofactors: Improper

storage of the cofactor mixture.

Reconstituted cofactor

mixtures are often stable for

about two weeks at -20°C.[6]

Prepare fresh aliquots if the

stability period has been

exceeded.

High Background

Degraded Probe/Substrate:

The probe or substrate

solution may have degraded

due to light exposure or

improper storage.

Store light-sensitive

components, such as the

WST-8 dye or lactate probe,

protected from light at -20°C.

[2] For fluorescence assays,

consider diluting the probe

solution to reduce background.

Contaminated Reagents:

Contamination of assay buffer

or other reagents.

Use fresh, sterile pipette tips

for each reagent. Ensure that

all reagents are handled in a

clean environment.

Inconsistent or Non-

Reproducible Results

Inconsistent Reagent

Preparation: Variability in the

reconstitution of lyophilized

components or preparation of

the working solution.

Follow the protocol precisely

for reconstituting and mixing

reagents. Briefly centrifuge

vials before opening to ensure

all contents are at the bottom.

[2][3]

Improper Storage of Diluted

Standards: Using improperly

stored or old diluted standards.

Always prepare a fresh set of

standards for each experiment.
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Edge Effects in Plate Reader

Temperature Gradients:

Uneven temperature across

the 96-well plate during

incubation.

Equilibrate all reagents,

including the assay buffer, to

room temperature before use.

[2][3] Ensure the plate is

incubated at a consistent

temperature as specified in the

protocol.

Reagent Storage and Stability Summary
Reagent
Component

Storage Before
Preparation

Storage After
Preparation/Recon
stitution

Stability After
Preparation

Lactate Assay Buffer 4°C or -20°C
4°C or -20°C (as

supplied)

Stable for 6 months at

4°C (diluted)[6]

Lactate Enzyme Mix

(Lyophilized)
-20°C -20°C (in aliquots) Stable for 2 months[1]

Lactate

Dehydrogenase
-20°C -20°C (in aliquots)

Keep on ice during

use[2]

Lactate Substrate Mix

/ Probe

-20°C (protect from

light)

4°C or -20°C (in

aliquots, protect from

light)

Varies by kit, check

manual

Cofactor Mixture

(Lyophilized)
-20°C -20°C Stable for 2 weeks[6]

L(+)-Lactate Standard

(Concentrated)
-20°C -20°C (in aliquots)

Long-term stability at

-20°C

L(+)-Lactate Standard

(Diluted)
N/A -20°C (short-term)

Recommended to

prepare fresh; may be

stable for up to 12

hours[4]

Experimental Workflow for Reagent Handling
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Receive and Unpack
L-Lactate Assay Kit

Check Manufacturer's Instructions
for Storage Conditions

Store Components at
Recommended Temperatures

(e.g., -20°C, 4°C)

Protect Light-Sensitive
Reagents from Light

Before Assay:
Equilibrate Buffer to RT

Reconstitute Lyophilized Reagents
(Enzyme, Substrate, etc.)

Aliquot Reconstituted Reagents
into Single-Use Vials

Store Aliquots at -20°C

Prepare Fresh Diluted Standards
and Working Reagent for Assay

Keep Reagents on Ice
During Assay Setup

Proceed with
L-Lactate Assay

Click to download full resolution via product page

Caption: Workflow for proper handling and storage of L-lactate assay reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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